N-[2-(dimethylamino)ethyl]-4-[(1-pyrrolidinylsulfonyl)methyl]benzamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-4-(pyrrolidin-1-ylsulfonylmethyl)benzamide
• InChI: InChI=1S/C16H25N3O3S/c1-18(2)12-9-17-16(20)15-7-5-14(6-8-15)13-23(21,22)19-10-3-4-11-19/h5-8H,3-4,9-13H2,1-2H3,(H,17,20)
• InChI Key: MHDLLTQMMULRLC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C1=CC=C(C=C1)CS(=O)(=O)N2CCCC2
• Molecular Formula: C16H25N3O3S
• Molecular Weight: 339.5 g/mol

Description

N-[2-(dimethylamino)ethyl]-4-[(1-pyrrolidinylsulfonyl)methyl]benzamide, also known as DMP 323, is a compound that has been widely used in scientific research. It is a potent and selective inhibitor of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1), which is involved in DNA repair and cell death pathways.

Mechanism of Action

N-[2-(dimethylamino)ethyl]-4-[(1-pyrrolidinylsulfonyl)methyl]benzamide 323 is a potent and selective inhibitor of PARP-1. PARP-1 is an enzyme that is involved in DNA repair and cell death pathways. When DNA is damaged, PARP-1 is activated and binds to the damaged DNA, leading to the recruitment of other DNA repair proteins. PARP-1 also plays a role in cell death pathways, including apoptosis and necrosis. This compound 323 binds to the catalytic domain of PARP-1 and inhibits its activity, leading to the accumulation of DNA damage and cell death.
Biochemical and Physiological Effects:
This compound 323 has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit PARP-1 activity in vitro and in vivo, leading to the accumulation of DNA damage and cell death. This compound 323 has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. In addition, this compound 323 has been shown to have neuroprotective effects, reducing neuronal damage in models of ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

N-[2-(dimethylamino)ethyl]-4-[(1-pyrrolidinylsulfonyl)methyl]benzamide 323 has several advantages for lab experiments. It is a potent and selective inhibitor of PARP-1, making it a useful tool for studying the role of PARP-1 in various disease models. It is also relatively stable and easy to handle, making it a convenient tool for lab experiments. However, this compound 323 has some limitations. It has poor solubility in aqueous solutions, which can limit its use in some experiments. In addition, this compound 323 has a relatively short half-life in vivo, which can limit its effectiveness in some disease models.

Future Directions

There are several future directions for research on N-[2-(dimethylamino)ethyl]-4-[(1-pyrrolidinylsulfonyl)methyl]benzamide 323. One direction is to study the role of PARP-1 inhibition in cancer therapy. PARP-1 inhibition has been shown to be effective in killing cancer cells, and this compound 323 may have potential as a cancer therapy. Another direction is to study the role of PARP-1 inhibition in neurodegenerative diseases. PARP-1 inhibition has been shown to have neuroprotective effects, and this compound 323 may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, further research is needed to optimize the pharmacokinetics and pharmacodynamics of this compound 323, in order to improve its effectiveness in disease models.

Synthesis Methods

N-[2-(dimethylamino)ethyl]-4-[(1-pyrrolidinylsulfonyl)methyl]benzamide 323 can be synthesized using a multi-step process. The first step involves the preparation of 2-(dimethylamino)ethylamine by reacting dimethylamine with ethylene oxide. The second step involves the reaction of 2-(dimethylamino)ethylamine with 4-chloromethylbenzoic acid to form N-(2-dimethylaminoethyl)-4-chloromethylbenzamide. The final step involves the reaction of N-(2-dimethylaminoethyl)-4-chloromethylbenzamide with pyrrolidine-1-sulfonic acid to form this compound 323.

Scientific Research Applications

N-[2-(dimethylamino)ethyl]-4-[(1-pyrrolidinylsulfonyl)methyl]benzamide 323 has been used in a variety of scientific research applications. It has been shown to be effective in inhibiting PARP-1 activity in vitro and in vivo. PARP-1 is involved in DNA repair and cell death pathways, and its inhibition can lead to the accumulation of DNA damage and cell death. This compound 323 has been used to study the role of PARP-1 in various disease models, including cancer, neurodegenerative diseases, and ischemia-reperfusion injury.